Journal Name:Surfaces and Interfaces
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Algal lipids for biofuel production: strategies, environmental impacts, downstream processing and commercialization
Surfaces and Interfaces ( IF 0 ) Pub Date: 2022-06-14 , DOI: 10.1007/s11101-022-09824-1
The demand for fossil fuels has resulted in their rapid depletion and rise in the fuel costs. Moreover, fossil fuels have serious negative impacts on the environment due to their harmful emissions leading to global warming. This has paved the way for research into finding a renewable alternative to fossil fuels and exploring potential biofuel feedstocks. Biofuels are non-toxic, renewable, and have properties that are similar to conventional fuels. Among the studied feed-stocks, microalgae serve as a viable biofuel feedstock due to a number of advantages over another plant-based feed-stocks. Algal biofuels can help to restore the former green environment by completely replacing fossil fuels. However, only large-scale production and commercialization can meet these requirements. Numerous studies have been conducted to screen algal species with higher lipid yield. Despite decades of intensive research, biofuels have not reached the target of replacing conventional fuels. This is due to the challenges at every stage of its production process, starting from large-scale cultivation to commercial release of product. Novel lipid recovery strategies can be employed to tackle these limitations. For example, hybrid liquid biphasic system can be used to decrease the production costs (Yong et al. in J Water Process Eng 38: 101665, 2020). The aim of the review is to summarize the up to date research in the field of algae biofuels and to bring the focus on characterization and commercialization of algal lipids as a source of alternate energy. Furthermore, strategies to improve lipid accumulation and challenges associated with existing technologies are also discussed.
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Natural alternatives targeting psoriasis pathology and key signaling pathways: a focus on phytochemicals
Surfaces and Interfaces ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1007/s11101-023-09886-9
Psoriasis is an autoimmune, chronic skin disorder with complex and yet unclear pathogenesis. It is associated with many conditions, including psoriatic arthritis, cardiometabolic syndrome, and depression, leading to a significant reduction in patients’ quality of life. Currently, there is no established procedure to cure psoriasis, but only to control psoriasis symptoms and reduce psoriasis-related comorbidities. Research over the past decades is demonstrating a shift in the treatment framework of psoriasis and development of tailored treatment regimes in order to meet patient’s specific needs based on treatment goals, disease severity, presence of comorbidities, response to previuos therapies, impact on quality of life, and reduction of health risks. Plants and plant-derived molecules have gained considerable interest as possible alternatives of current psoriasis treatments due to their multi-target benefits and fewer side effects compared to synthetic drugs. Natural products from herbal medicines have synergistic effects in alleviating psoriasis and its comorbidities because of their structural diversity and multiple active mechanisms. The potential of plant-derived molecules to regulate the balance between T regulatory (Treg) and T helper 17 (Th17) cells, the processes of cell proliferation and differentiation, and to control inflammation and oxidative stress have attracted more attention in basic and clinical studies. In this review, the balancing and regulating mechanisms that modulate some important signaling pathways involved in psoriasis are discussed and explained.Graphical abstract
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Brazilian arnicas: bioactive compounds, pharmacological properties, potential use and clinical applications
Surfaces and Interfaces ( IF 0 ) Pub Date: 2023-07-01 , DOI: 10.1007/s11101-023-09884-x
Brazilian arnicas belong to the Asteraceae family and can be mainly found in the Brazilian biome Cerrado (savanna) but also Caatinga, Atlantic Forest, Pampa, Pantanal, and Amazonia Forest. The plant’s leaves, roots, inflorescences, and flowers have demonstrated high medicinal potential use as evidenced by recent studies. The Brazilian arnica species were selected based on their ethnopharmacological representativeness, with the 9 most relevant species being identified: Calea uniflora Less, Chaptalia nutans (L.) Polák., Lychnophora ericoides Mart, L. pinaster Mart. and L. salicifolia Mart, Porophyllum ruderale (Jacq.) Cass., Pseudobrickellia brasiliensis (Spreng.) R.M. King & H. Rob. Solidago chilensis Meyen, Sphagneticola trilobata (L.) Pruski. Brazilian arnicas species have many pharmacological/bioactive constituents such as flavonoids, phenolic compounds, and terpenoids, especially monoterpenes, and sesquiterpenes. Experimental in vitro and in vivo studies indicate its benefits to prevent, improve and treat human conditions or diseases with several beneficial effects such as anti-inflammatory, analgesic, antiedematogenic, antimicrobial, antioxidant, trypanocidal, and leishmanicidal activity. Arnicas extracts and their bioactive compounds have been suggested as useful tools in the industry, for example, in topical formulations and green chemistry. Like many other native plants spread throughout Brazil, arnicas have a high functional potential that needs further exploration. In this context, the present review aims to describe the potential use of Brazilian arnicas, highlighting their geographic distribution, uses in traditional medicine, bioactive composition, health effects, and potential applications.Graphical abstract
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Garcinia kola: a critical review on chemistry and pharmacology of an important West African medicinal plant
Surfaces and Interfaces ( IF 0 ) Pub Date: 2023-05-23 , DOI: 10.1007/s11101-023-09869-w
Garcinia kola Heckel (Clusiaceae) is a tree indigenous to West and Central Africa. All plant parts, but especially the seeds, are of value in local folklore medicine. Garcinia kola is used in treatment of numerous diseases, including gastric disorders, bronchial diseases, fever, malaria and is used to induce a stimulating and aphrodisiac effect. The plant is now attracting considerable interest as a possible source of pharmaceutically important drugs. Several different classes of compounds such as biflavonoids, benzophenones, benzofurans, benzopyran, vitamin E derivatives, xanthones, and phytosterols, have been isolated from G. kola, of which many appears to be found only in this species, such as garcinianin (found in seeds and roots), kolanone (fruit pulp, seeds, roots), gakolanone (stem bark), garcinoic acid, garcinal (both in seeds), garcifuran A and B, and garcipyran (all in roots). They showed a wide range of pharmacological activities (e.g. analgesic, anticancer, antidiabetic, anti-inflammatory, antimalarial, antimicrobial, hepatoprotective and neuroprotective effects), though this has only been confirmed in animal models. Kolaviron is the most studied compound and is perceived by many studies as the active principle of G. kola. However, its research is associated with significant flaws (e.g. too high doses tested, inappropriate positive control). Garcinol has been tested under better conditions and is perhaps showing more promising results and should attract deeper research interest (especially in the area of anticancer, antimicrobial, and neuroprotective activity). Human clinical trials and mechanism-of-action studies must be carried out to verify whether any of the compounds present in G. kola may be used as a lead in the drug development.
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Degraded limonoids: biologically active limonoid fragments re-enhancing interest in Meliaceae and Rutaceae sources
Surfaces and Interfaces ( IF 0 ) Pub Date: 2023-03-08 , DOI: 10.1007/s11101-023-09856-1
Phytochemical studies on the roots, twigs and leaves of Meliaceae and Rutaceae family plants have revealed the presence of non-complex terpenes derived from limonoid fragmentation. The occurrence and chemical structure of these degraded limonoids isolated from 1930 to March 2022 are reported in this review. Particular attention is given to the degradation levels in these compounds and their absolute configuration to discover presumable deconstruction pathways from more complex limonoids. Plausible intermediates have been postulated for most of them that would explain their origin from limonoids. The total or semi-synthesis of the most isolated degraded limonoids or analogues remains undescribed. This review focuses on the bioactivity of these fragmented limonoids and their synthesized analogues. Based on pharmacological and agrochemical studies, degraded limonoids appear to be excellent structural leads to consider for the total or semi-synthesis of more potent derivatives with the aim of discovering new hits and clarifying their modes of action.
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Therapeutic potential of essential oils in Acanthamoeba keratitis
Surfaces and Interfaces ( IF 0 ) Pub Date: 2022-11-28 , DOI: 10.1007/s11101-022-09850-z
New therapeutic agents for amoebic keratitis are needed considering that drugs currently marketed are toxic and not effective against protozoan cystic forms. The antimicrobial action of essential oils (EOs) is already reported in the literature, which has motivated investigations of their anti-Acanthamoeba potential. Unlike synthetic drugs, plant materials have been often identified as less cytotoxic. In this review, the anti-Acanthamoeba potential of EOs was demonstrated not only based on the anti-protozoan activity as anti-inflammatory activity. Finally, in vitro cytotoxicity studies of EOs active were analyzed. EOs were able to prevent the conversion of the protozoan trophozoite to cystic form. In a study performed with Trachyspermum ammi EO, 100% of Acanthamoeba cysts were eliminated. Thymus capitatus and Limonium oleifolium EOs showed to be more active against Acanthamoeba, presenting IC50 values close to chlorhexidine and lower than amphotericin B. For these two OEs, low in vitro cytotoxicity was also found, which result in a high selectivity index (SI > 10). Therefore, safer and more effective therapies could be achieved with OEs, and in vivo assays should be urgently performed to confirm these benefits. Graphical abstract
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Current knowledge on genus Bassia All.: a comprehensive review on traditional use, phytochemistry, pharmacological activity, and nonmedical applications
Surfaces and Interfaces ( IF 0 ) Pub Date: 2023-03-31 , DOI: 10.1007/s11101-023-09864-1
Bassia All. is a genus from the Amaranthaceae family, which was created by merging selected species belonging to the former Bassia and Kochia genera with those classified to Chenolea, Londesia, Kirilowia and Panderia. The reorganised Bassia genus currently comprises around 20 species, which are annual herbs or perennial subshrubs native to Eurasia and Africa. Bassia plants are well known for their therapeutic applications in folk medicine and traditional medical systems, and they are also used for nonmedical purposes. Some members of this genus, such as Bassia scoparia (syn. Kochia scoparia) is of great medical importance and economic value. The plant is cultivated in some regions of Asia as a crop to collect Kochiae fructus, which is used for both curative and food purposes. Phytochemical studies carried out on Bassia species indicate that these plants synthesize metabolites belonging to different groups of compounds (e.g., triterpene saponins, sterols, flavonoids, fatty acids, lignanamides, alkaloids, organic acids). Some of the structures are rarely found in the plant kingdom. Biological activity studies carried out on Bassia plants revealed various effects exerted by extracts and isolated compounds, including anti-inflammatory, cytotoxic, antioxidant, antimicrobial, hypoglycemic, anti-obesity, etc. Modern research explained some of the mechanisms of action. This review covers literature from 1935 to 2022, and assembles and discusses data on phytochemistry, biological activity, as well as medical and nonmedical use of the representatives of the genus Bassia. In this review we present the current state of knowledge about the plants of the genus.
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Millettia isoflavonoids: a comprehensive review of structural diversity, extraction, isolation, and pharmacological properties
Surfaces and Interfaces ( IF 0 ) Pub Date: 2022-11-03 , DOI: 10.1007/s11101-022-09845-w
There are approximately 260 known species in the genus Millettia, many of which are used in traditional medicine to treat human and other animal ailments in various parts of the world. Being in the Leguminosae (Fabaceae) family, Millettia species are rich sources of isoflavonoids. In the past three decades alone, several isoflavonoids originating from Millettia have been isolated, and their pharmacological activities have been evaluated against major diseases, such as cancer, inflammation, and diabetes. Despite such extensive research, no recent and comprehensive review of the phytochemistry and pharmacology of Millettia isoflavonoids is available. Furthermore, the structural diversity of isoflavonoids in Millettia species has rarely been reported. In this review, we comprehensively summarized the structural diversity of Millettia isoflavonoids, the methods used for their extraction and isolation protocols, and their pharmacological properties. According to the literature, 154 structurally diverse isoflavonoids were isolated and reported from the various tissues of nine well-known Millettia species. Prenylated isoflavonoids and rotenoids were the most dominant subclasses of isoflavonoids reported. Other subclasses of reported isoflavonoids include isoflavans, aglycone isoflavones, glycosylated isoflavones, geranylated isoflavonoids, phenylcoumarins, pterocarpans and coumaronochromenes. Although some isolated molecules showed promising pharmacological properties, such as anticancer, anti-inflammatory, estrogenic, and antibacterial activities, others remained untested. In general, this review highlights the potential of Millettia isoflavonoids and could improve their utilization in drug discovery and medicinal use processes.
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Influence of altitude on the physicochemical composition and antioxidant capacity of strawberry: a preliminary systematic review and meta-analysis
Surfaces and Interfaces ( IF 0 ) Pub Date: 2022-09-07 , DOI: 10.1007/s11101-022-09834-z
Several climatic trends are generally associated with altitude, that may influence the nutritional and phytochemical composition of plants. Strawberry is considered a functional food due to biological activities and health benefits. This systematic review and meta-analysis intend to expose possible variations on physicochemical composition and antioxidant capacity of strawberries in regard to altitude. Thirty eligible studies were included for the final meta-analysis. Two altitude ranges were established: 0 – 1000 and 1000—2000 m above sea level. A random-effects model was used to obtain the results. It was discovered that total soluble solids significantly decreased with altitude. Total titratable acidity increased with altitude. Vitamin C and total anthocyanins showed a significant difference between the groups before we discarded some studies. The analysis of altitude for phenolics and antioxidant capacity evaluated for the DPPH radical scavenging method did not identify any significant differences between the studies. The findings suggest that altitude does not affect the physicochemical composition and antioxidant capacity of strawberries; nonetheless, a more exhaustive study is recommended.Graphical abstract
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A review on the genus Melodinus: traditional uses, phytochemical diversity and pharmacological activities of indole alkaloids
Surfaces and Interfaces ( IF 0 ) Pub Date: 2023-05-10 , DOI: 10.1007/s11101-023-09871-2
Indole alkaloids are an important group of natural products in the plant kingdom for their diversity structures and significant biological effects on human health. The genus Melodinus (family Apocynaceae) is rich in mono- and bis- indole alkaloids, which have been widely studied for medicinal research. The plants of genus Melodinus are traditionally used for the treatment of hernia, abdominal pain, pediatric malnutrition, indigestion, orchitis, pediatric meningitis, fractures, and rheumatic heart diseases. This article is aimed to provide a comprehensive review on phytochemical diversity of indole alkaloids from the genus Melodinus along with their pharmacological effects. To date, a total of 345 indole alkaloids have been reported from 21 medicinal Melodinus species. These indole alkaloids contain aspidospermine-type, vincadine-type, eburnamine-type, monoterpenoid quinolone-type, bis-indole alkaloids, and so on. And the main skeleton types are aspidospermine-type and monoterpenoid quinolone-type alkaloids. Some of them exhibited cytotoxic, antimicrobial, anti-inflammatory, antifungal, and antioxidant activities. This review presents the structure skeleton, distribution, therapeutic potential and pharmacological activity of indole alkaloids from the Melodinus species, which may promote further development and utilization of Melodinus species.
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